Cas no 1060817-16-4 (2-Ethyl(methyl)amino-1-propanol)
2-Ethyl(methyl)amino-1-propanol is a versatile amino alcohol with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both hydroxyl and tertiary amino functional groups, enables its use as a building block for catalysts, surfactants, and specialty chemicals. The compound exhibits favorable solubility in polar solvents, facilitating its incorporation into reaction systems. Its balanced reactivity allows for selective modifications, making it useful in the preparation of complex molecules. Additionally, the ethyl and methyl substituents on the nitrogen enhance steric and electronic tuning for tailored applications. This compound is valued for its stability and efficiency in synthetic processes, particularly where controlled amine-alcohol interactions are required.
1060817-16-4 structure
Product Name:2-Ethyl(methyl)amino-1-propanol
CAS No:1060817-16-4
MF:C6H15NO
MW:117.189401865005
MDL:MFCD11053927
CID:1171302
PubChem ID:45791167
Update Time:2025-06-09
2-Ethyl(methyl)amino-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[ethyl(methyl)amino]propan-1-ol
- Ambcb4027973
- CTK4A4359
- MolPort-016-631-171
- AG-D-20289
- AB1008966
- 2-[ethyl(methyl)amino]-1-propanol(SALTDATA: FREE)
- 2-[Ethyl(Methyl)aMino]-1-propanol
- 2-[ethyl(methyl)amino]-1-propanol(SALTDATA
- 2-(Ethyl(methyl)amino)propan-1-ol
- 2-[Ethyl(methyl)amino]-1-propanol, AldrichCPR
- EN300-216177
- SCHEMBL135174
- DTXSID40672447
- VDKVVJABFRJUOS-UHFFFAOYSA-N
- AKOS006308946
- 2-(N-ethyl-N-methylamino)propanol
- MFCD11053927
- 1060817-16-4
- BS-37105
- 2-Ethyl(methyl)amino-1-propanol
-
- MDL: MFCD11053927
- Inchi: 1S/C6H15NO/c1-4-7(3)6(2)5-8/h6,8H,4-5H2,1-3H3
- InChI Key: VDKVVJABFRJUOS-UHFFFAOYSA-N
- SMILES: OCC(C)N(C)CC
Computed Properties
- Exact Mass: 117.115364102g/mol
- Monoisotopic Mass: 117.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 56.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 23.5Ų
2-Ethyl(methyl)amino-1-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B434418-50mg |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434418-100mg |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B434418-500mg |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | 500mg |
$ 135.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR01495-1G |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | Aldrich | 1G |
¥1912.29 | 2022-02-24 | |
| abcr | AB266759-1 g |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | 1g |
€169.40 | 2023-04-26 | ||
| abcr | AB266759-5 g |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | 5g |
€530.60 | 2023-04-26 | ||
| abcr | AB266759-10 g |
2-[Ethyl(methyl)amino]-1-propanol |
1060817-16-4 | 10g |
€675.10 | 2023-04-26 | ||
| Enamine | EN300-216177-0.05g |
2-[ethyl(methyl)amino]propan-1-ol |
1060817-16-4 | 0.05g |
$119.0 | 2023-09-16 | ||
| Enamine | EN300-216177-0.1g |
2-[ethyl(methyl)amino]propan-1-ol |
1060817-16-4 | 0.1g |
$125.0 | 2023-09-16 | ||
| Enamine | EN300-216177-0.25g |
2-[ethyl(methyl)amino]propan-1-ol |
1060817-16-4 | 0.25g |
$131.0 | 2023-09-16 |
2-Ethyl(methyl)amino-1-propanol Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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